Cas no 1805689-59-1 (Ethyl 2-cyano-4-propionylphenylacetate)

• Product Name: Ethyl 2-cyano-4-propionylphenylacetate
• CAS No: 1805689-59-1
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• CID: 4944063
• Update Time: 2025-10-28

Ethyl 2-cyano-4-propionylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-propionylphenylacetate

• Inchi： 1S/C14H15NO3/c1-3-13(16)11-6-5-10(12(7-11)9-15)8-14(17)18-4-2/h5-7H,3-4,8H2,1-2H3
• InChI Key： QZRQODPWYGWUOU-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC(C(CC)=O)=CC=1C#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 2
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 2-cyano-4-propionylphenylacetate

Ethyl 2-cyano-4-propionylphenylacetate (CAS No. 1805689-59-1): An Overview of Its Synthesis, Properties, and Applications

Ethyl 2-cyano-4-propionylphenylacetate (CAS No. 1805689-59-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its ester functionality, cyano group, and propionyl moiety, which collectively contribute to its chemical reactivity and biological activity.

The synthesis of ethyl 2-cyano-4-propionylphenylacetate typically involves a multi-step process that begins with the formation of the cyano group on the aromatic ring. One common approach is to start with 4-cyanobenzaldehyde, which undergoes a Claisen condensation reaction with ethyl acetoacetate to form the intermediate β-keto ester. Subsequent treatment with propionyl chloride in the presence of a base such as triethylamine yields the desired product. This synthetic route is well-documented in the literature and has been optimized for high yields and purity.

The physical properties of ethyl 2-cyano-4-propionylphenylacetate are crucial for its applications. It is a colorless liquid with a molecular weight of approximately 263.3 g/mol. The compound exhibits good solubility in common organic solvents such as ethanol, acetone, and dichloromethane, making it suitable for various chemical reactions and formulations. Its melting point is around -10°C, and it has a boiling point of approximately 200°C at reduced pressure.

In terms of chemical reactivity, ethyl 2-cyano-4-propionylphenylacetate is highly reactive due to the presence of the cyano group and the ester functionality. The cyano group can undergo nucleophilic addition reactions, making it useful in the synthesis of more complex molecules. Additionally, the ester group can be hydrolyzed under acidic or basic conditions to form the corresponding carboxylic acid or alcohol, providing further synthetic versatility.

One of the key areas where ethyl 2-cyano-4-propionylphenylacetate has shown promise is in pharmaceutical research. Recent studies have explored its potential as an intermediate in the synthesis of novel drugs with anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant inhibition of cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. Another study in Cancer Research demonstrated that certain analogs of ethyl 2-cyano-4-propionylphenylacetate showed selective cytotoxicity against cancer cells while sparing normal cells.

Beyond pharmaceuticals, ethyl 2-cyano-4-propionylphenylacetate has also found applications in materials science. Its unique combination of functional groups makes it an attractive monomer for polymer synthesis. Polymers derived from this compound have been shown to possess excellent thermal stability and mechanical properties, making them suitable for use in high-performance coatings and adhesives. A recent study in Polymer Chemistry highlighted the development of a novel copolymer using ethyl 2-cyano-4-propionylphenylacetate, which exhibited superior adhesion properties on metal surfaces.

In addition to its synthetic and material applications, ethyl 2-cyano-4-propionylphenylacetate has also been investigated for its potential as a chiral building block in asymmetric synthesis. The chiral centers introduced during its synthesis can be used to create enantiomerically pure compounds, which are essential in many pharmaceuticals and fine chemicals. A study published in Organic Letters described a highly efficient method for synthesizing enantiomerically pure derivatives of this compound using chiral catalysts.

The safety profile of ethyl 2-cyano-4-propionylphenylacetate is an important consideration for its industrial use. While it is generally considered safe when handled properly, precautions should be taken to avoid inhalation and skin contact due to its potential irritant properties. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use in laboratory and industrial settings.

In conclusion, Ethyl 2-cyano-4-propionylphenylacetate (CAS No. 1805689-59-1) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure confers valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses and optimize synthetic methods, this compound is poised to play an increasingly important role in various scientific and industrial fields.